Cas no 313531-89-4 (2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 313531-89-4
• MF: C₁₁H₁₀ClN₃OS
• MW: 267.734599590302
• CID: 6301040
• PubChem ID: 789364
• Update Time: 2025-07-18

2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide
• 313531-89-4
• AB00666726-01
• Z26824621
• AKOS000665624
• F0013-1253
• AG-205/08611047
• AKOS005630454
• Cambridge id 5230144

• Inchi： 1S/C11H10ClN3OS/c1-2-9-14-15-11(17-9)13-10(16)7-5-3-4-6-8(7)12/h3-6H,2H2,1H3,(H,13,15,16)
• InChI Key： XEDBMOCWFUTDSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=NN=C(CC)S1)=O

Computed Properties

• Exact Mass: 267.0233108g/mol
• Monoisotopic Mass: 267.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide

Introduction to 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide, with the CAS number 313531-89-4, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to the class of benzamide derivatives, which are widely recognized for their diverse pharmacological effects. The incorporation of a thiadiazole moiety into the benzamide core enhances its interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide is characterized by a chlorinated benzamide group linked to a 5-ethylthiadiazole ring. This specific arrangement contributes to its distinctive chemical and biological properties. The presence of the chloro substituent on the benzamide ring increases its lipophilicity, which is often crucial for membrane permeability and target binding affinity. On the other hand, the thiadiazole ring is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor interaction.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting key enzymes involved in metabolic disorders and inflammatory diseases. Benzamide derivatives have emerged as a significant class of compounds in this regard. Studies have demonstrated that modifications in the benzamide core can lead to enhanced binding affinity and selectivity towards specific enzymes. For instance, 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has shown potential in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways.

The thiadiazole moiety in 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide is particularly noteworthy for its versatile biological activities. Thiadiazoles are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The 5-ethyl substitution on the thiadiazole ring further modulates its pharmacological profile by enhancing stability and bioavailability. This structural feature makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide and biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity. This knowledge has been instrumental in designing derivatives with enhanced pharmacological properties. For example, computational studies have identified that minor modifications in the thiadiazole ring can significantly alter the binding affinity towards target enzymes.

The synthesis of 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the 5-ethylthiadiazole precursor followed by its reaction with chlorobenzoyl chloride to form the desired benzamide derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and selectivity.

In vitro studies have demonstrated that 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide exhibits promising biological activity against various disease models. For instance, preclinical trials have shown that it can effectively inhibit COX enzymes responsible for prostaglandin synthesis in inflammatory conditions. Additionally, it has shown potential in reducing oxidative stress by inhibiting lipoxygenase pathways. These findings suggest that this compound could be a valuable lead for developing new drugs targeting pain and inflammation.

The development of novel therapeutic agents requires rigorous evaluation of their safety profiles before clinical translation. Toxicological studies have been conducted on 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yb)enzamide to assess its potential side effects. These studies have indicated that the compound is well-tolerated at therapeutic doses but may exhibit some mild gastrointestinal effects at higher concentrations. Further research is needed to optimize dosing regimens and minimize any potential adverse reactions.

The future prospects of 2-chloro-N-(5 - ethyl - 1 , 3 , 4 - thiadiazol - 2 - yl ) benz amide are promising given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in treating various diseases by targeting specific enzymatic pathways. Additionally , efforts are underway to develop derivatives with improved pharmacokinetic properties , such as enhanced solubility and bioavailability . These advancements could pave the way for new therapeutic strategies targeting complex diseases.